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Compound of Interest

Compound Name: Reactive green 12

CAS No.: 12225-80-8

Cat. No.: B1171857

Get Quote

This technical support center provides troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to assist researchers, scientists, and drug

development professionals in optimizing the use of Reactive Green 12 in their dyeing

processes.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of low color yield or poor fixation with Reactive Green 12?

A1: The most common cause of low color yield is the hydrolysis of the reactive dye.[1][2] In the

alkaline conditions required for fixation, the dye can react with water (hydrolysis) instead of the

cellulose fiber.[2] This hydrolyzed dye is unable to form a covalent bond with the substrate,

leading to poor colorfastness and its removal during washing.[2][3] Factors that accelerate

hydrolysis include excessively high pH, high temperatures, and prolonged dyeing times.[4][5]

Q2: How does pH influence the efficiency of the dyeing process?
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A2: The pH of the dye bath is a critical parameter. An alkaline environment (typically pH 10-12)

is necessary to activate the hydroxyl groups on the cellulose fiber, which allows the covalent

bond with the reactive dye to form.[6][7] However, if the pH is too high, it significantly

accelerates the rate of dye hydrolysis, which reduces the amount of dye available to react with

the fiber.[8][9] Conversely, a pH that is too low will result in insufficient activation of the fiber,

leading to poor fixation.[8] The optimal pH for fixation is generally around 11.[6]

Q3: What is the function of salt in the Reactive Green 12 dyeing process?

A3: Salt, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), acts as an electrolyte in

the dye bath.[10][11] Cellulose fibers develop a negative surface charge in water, which repels

the negatively charged reactive dye anions.[11] The salt neutralizes this negative charge,

reducing the repulsion between the dye and the fiber.[11][12] This promotes the exhaustion of

the dye from the solution onto the fiber's surface, making it available for the subsequent fixation

step.[10][12]

Q4: Can the order of adding chemicals to the dye bath affect the results?

A4: Yes, the order of addition is crucial. The dye and salt should be added and allowed to

exhaust onto the fabric before the alkali (e.g., soda ash) is introduced.[13] Adding the alkali too

early can cause premature fixation and hydrolysis of the dye in the bath, leading to uneven

dyeing and lower color yield.[8] The recommended procedure is to first allow for dye exhaustion

in the presence of salt, and then add the alkali to initiate the fixation reaction.[13]

Troubleshooting Guide
This guide addresses common issues encountered during dyeing experiments with Reactive
Green 12.
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Issue Potential Causes Recommended Solutions

Poor Color Yield (Pale Shade)

1. Excessive Dye Hydrolysis:

pH too high, temperature too

high, or dyeing time too long.

[4][5] 2. Insufficient Alkali: pH

was not high enough for

efficient fixation.[8] 3.

Insufficient Salt: Poor

exhaustion of the dye onto the

fiber.[10] 4. Incorrect

Temperature: For hot brand

reactive dyes, the temperature

may be too low for optimal

reaction.[7]

1. Optimize Fixation

Conditions: Carefully control

the pH (around 10-11),

temperature, and time

according to the dye's

specifications.[4] Avoid

keeping the dye in an alkaline

solution for extended periods

before dyeing.[5] 2. Adjust

Alkali Concentration: Ensure

the correct amount of alkali

(e.g., soda ash) is used to

achieve the target pH for

fixation.[14] 3. Increase

Electrolyte Concentration: Use

the recommended amount of

salt to promote dye

exhaustion.[10] 4. Verify

Dyeing Temperature: Ensure

the dye bath reaches the

recommended temperature for

the specific type of reactive

dye.[7]

Uneven Dyeing or Patchiness 1. Premature Fixation: Alkali

was added too quickly or

before adequate dye

exhaustion.[8] 2. Poor Dye

Dissolution: Dye particles were

not fully dissolved before being

added to the bath. 3.

Inadequate Fabric Preparation:

The substrate was not properly

scoured and bleached, leaving

impurities that hinder dye

absorption. 4. Insufficient

1. Sequential Dosing: Add salt

and allow for a period of

exhaustion before gradually

adding the alkali.[13] 2. Ensure

Complete Dissolution: Create a

paste of the dye powder with a

small amount of cold water

before dissolving it in warm

water.[13] 3. Thorough Pre-

treatment: Ensure the fabric is

properly scoured and bleached

to remove all impurities. 4.
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Agitation: The dye bath was

not stirred adequately, leading

to uneven distribution of dye

and chemicals.[15]

Maintain Consistent Agitation:

Stir the dye bath frequently

and consistently throughout

the process to ensure even

distribution.[15]

Poor Wash Fastness (Color

Bleeds)

1. Incomplete Fixation:

Insufficient alkali, time, or

temperature during the fixation

stage.[3] 2. Ineffective Wash-

off: Hydrolyzed and unfixed

dye was not completely

removed from the fabric after

dyeing.[16] 3. Dye Hydrolysis:

A significant portion of the dye

reacted with water instead of

the fiber.[2]

1. Review Fixation

Parameters: Verify that the

alkali concentration,

temperature, and time were

sufficient for complete dye-

fiber reaction. 2. Improve Post-

Dyeing Wash: Perform a

thorough soaping wash with

hot water to remove all unfixed

and hydrolyzed dye.[17] This

should be followed by several

rinses.[15] 3. Control Dyeing

Conditions: Minimize

hydrolysis by optimizing pH,

temperature, and the time the

dye is in an alkaline solution.

[4]

Color Spots or Specks

1. Undissolved Dye Particles:

The dye was not fully

dissolved. 2. Dye

Agglomeration: High salt

concentration can sometimes

cause the dye to aggregate.

[12] 3. Water Hardness: The

presence of calcium and

magnesium ions in the water

can lead to the precipitation of

the dye.[18]

1. Proper Dye Dissolution:

Ensure the dye is completely

dissolved before adding it to

the main bath. 2. Gradual Salt

Addition: Add the salt in

portions to prevent shocking

the dye solution. 3. Use a

Sequestering Agent: Add a

sequestering agent to the dye

bath to chelate hard water

ions.[18]

Data Presentation
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The efficiency of reactive dyeing is highly dependent on several parameters. While specific

quantitative data for Reactive Green 12 is not readily available in the public domain, the

following tables provide representative data for other hot-brand reactive dyes on cotton. These

tables illustrate the general trends and the importance of optimizing each parameter.

Table 1: Effect of Temperature on Dye Fixation*

Temperature (°C) Fixation Efficiency (%)

50 65

60 78

70 85

80 82

90 75

*Note: Data is illustrative for a typical hot-brand reactive dye. The optimal temperature for

maximum fixation should be determined experimentally, as excessively high temperatures can

increase hydrolysis.[4][19]

Table 2: Effect of pH on Color Strength (K/S Value)*

pH K/S Value (Color Strength)

9 12.5

10 14.8

11 16.7

12 15.2

13 13.1

*Note: Representative data showing that color strength is optimal at a specific alkaline pH

(around 11) and decreases if the pH is too low or too high.[6]
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Table 3: Effect of Salt Concentration on Dye Exhaustion*

Salt Concentration (g/L) Exhaustion (%)

10 60

20 72

30 81

40 85

50 86

*Note: Illustrative data demonstrating that increasing salt concentration boosts dye exhaustion

up to a saturation point.[10][12]

Table 4: Effect of Alkali Concentration on Color Strength (K/S Value)*

Alkali (Soda Ash) Conc. (g/L) K/S Value (Color Strength)

6 0.029

7 0.032

8 0.046

9 0.035

10 0.028

*Note: Representative data for Novacron Red S-B, showing an optimal alkali concentration for

maximizing color strength.[14]

Experimental Protocols
Protocol 1: Standard Exhaust Dyeing of Cotton with Reactive Green 12

This protocol describes a standard laboratory procedure for dyeing cotton fabric using a hot-

brand reactive dye like Reactive Green 12.
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Fabric Preparation:

Begin with scoured and bleached "Prepared for Dyeing" (PFD) cotton fabric.

Accurately weigh the dry fabric. All subsequent calculations will be based on this weight

(o.w.f - on weight of fabric).

Thoroughly wet the fabric with deionized water and gently squeeze out excess water.

Dye Bath Preparation:

Set up a dye bath with a liquor ratio of 20:1 (e.g., for 10g of fabric, use 200mL of water).

Add any necessary auxiliaries, such as a sequestering agent (e.g., 1 g/L) if using hard

water, and a leveling agent.

Separately, prepare the dye stock solution. Carefully weigh the Reactive Green 12 dye

powder (e.g., for a 2% shade on 10g of fabric, weigh 0.2g of dye). Make a smooth paste

with a small amount of cold water, then dissolve it completely in warm water (approx. 40-

50°C).

Dyeing Procedure - Exhaustion Phase:

Add the prepared fabric to the dye bath and agitate for 5-10 minutes at room temperature

to ensure even wetting.

Add the dissolved dye solution to the dye bath.

Slowly raise the temperature of the dye bath to the target exhaustion temperature (e.g.,

40°C).

Run for 10 minutes with agitation.

Gradually add the required amount of salt (e.g., 60 g/L) to the dye bath in two or three

portions over 15-20 minutes. This helps to avoid dye aggregation.

Continue to run the dye bath for an additional 30 minutes to allow for dye exhaustion.
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Dyeing Procedure - Fixation Phase:

After the exhaustion phase, add the pre-dissolved alkali (e.g., 20 g/L of soda ash) to the

dye bath. It is crucial to add the alkali gradually over 10-15 minutes to prevent uneven

fixation.

Raise the temperature to the optimal fixation temperature for a hot-brand reactive dye

(typically 80-85°C).[13]

Maintain this temperature for 45-60 minutes with continuous agitation to ensure complete

fixation.

Wash-off Procedure:

Cool the dye bath and drain the liquor.

Rinse the fabric thoroughly with cold water until the water runs clear.

Perform a soaping wash: Prepare a new bath with a non-ionic detergent (e.g., 2 g/L) at a

high temperature (90-95°C) and wash the fabric for 10-15 minutes.[17] This step is critical

for removing all unfixed and hydrolyzed dye.

Rinse the fabric again with hot water, followed by a final cold water rinse.

Squeeze out excess water and air-dry the fabric.
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Fig 1. Standard experimental workflow for exhaust dyeing with Reactive Green 12.
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Problem: Poor Dyeing Result

Uneven Color / Patches?

Check for...

Overall Pale Color?

Check for...

Color Bleeds When Washed?

Check for...

Was alkali added slowly 
 after salt exhaustion?

Yes

Was final pH ~11?

Yes

Was a thorough hot soaping 
 wash performed?

Yes

Was dye fully dissolved?

Yes

Solution: Ensure sequential dosing. 
 Add alkali gradually after exhaustion phase.

No

Solution: Improve dye dissolution. 
 Make a paste first.

No

Was sufficient salt used?

Yes

Solution: Adjust alkali concentration.

No

Was temperature correct 
 (e.g., 80-85°C)?

Yes

Solution: Check salt concentration.

No

Solution: Verify fixation temperature.

No

Were fixation time/temp/pH adequate?

Yes

Solution: Improve wash-off process. 
 Use hot water and detergent.

No

Solution: Review and optimize 
 fixation parameters.

No

Click to download full resolution via product page

Fig 2. Troubleshooting decision tree for common Reactive Green 12 dyeing issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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